Ethyl 8-oxo-6-phenyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxylate

• IUPAC Name: ethyl 8-oxo-6-phenyl-6,7-dihydro-5H-imidazo[1,2-a]pyrazine-2-carboxylate
• InChI: InChI=1S/C15H15N3O3/c1-2-21-15(20)12-9-18-8-11(10-6-4-3-5-7-10)17-14(19)13(18)16-12/h3-7,9,11H,2,8H2,1H3,(H,17,19)
• InChI Key: OGFFVFGGIXHFCX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN2CC(NC(=O)C2=N1)C3=CC=CC=C3
• Molecular Formula: C15H15N3O3
• Molecular Weight: 285.30 g/mol

Description

The compound belongs to the class of pyrrolopyrazines, which are nitrogen-containing heterocycles. Pyrrolopyrazines are biologically active scaffolds that contain pyrrole and pyrazine rings. Compounds with this scaffold have exhibited various biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory.

Molecular Structure Analysis

The molecular structure of pyrrolopyrazines includes a pyrrole ring and a pyrazine ring. The specific structure of “Ethyl 8-oxo-6-phenyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxylate” would also include an ethyl group, a phenyl group, and a carboxylate group, but without the specific structural data, it’s difficult to provide a detailed analysis.

Scientific Research Applications

Synthesis and Cyclization Reactions

One study focused on the synthesis and cyclization reactions with Pyrazolopyrimidinyl Keto-esters, including derivatives similar to Ethyl 8-oxo-6-phenyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxylate. The study explored the preparation of new 5-substituted pyrazolopyrimidin-4-ones, revealing their potent effects on increasing the reactivity of cellobiase, indicating potential enzymatic applications (Abd & Awas, 2008).

Functional Pyrazolo[1,5-a]pyrimidine Synthesis

Another study utilized the unique reactivity of a related compound, Ethyl 5-amino-3-trifluoromethyl-1H-pyrazole-4-carboxylate, for the synthesis of trifluoromethylated pyrazolo[1,5-a]pyrimidine and pyrazolo[5,1-d][1,2,3,5]tetrazine-4(3H)-ones. Some of these compounds exhibited novel fluorescent properties, suggesting their utility in material science as attractive fluorophores (Wu et al., 2006).

Antiinflammatory Activity of Imidazo[1,2-a]pyrazine Derivatives

Research into imidazo[1,2-a]pyrazine derivatives, similar in structure to this compound, has shown that these compounds possess anti-inflammatory activity. This indicates potential therapeutic applications in treating inflammation-related conditions (Abignente et al., 1992).

Antimicrobial Activity

Several studies have explored the antimicrobial properties of pyrimidine derivatives synthesized from related compounds, indicating the potential use of this compound in developing new antimicrobial agents. These compounds have been tested against various bacteria and fungi, showing promising biocidal properties (Farag et al., 2008).

Structural and Spectroscopic Analysis

The structural and spectroscopic analysis of related compounds, such as ethyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate, provides valuable insights into the chemical properties and potential applications of this compound in material science and molecular engineering (Viveka et al., 2016).

Mechanism of Action

The mechanism of action of pyrrolopyrazine derivatives can vary widely depending on their specific structures and the biological targets they interact with. Unfortunately, the mechanism of action for “Ethyl 8-oxo-6-phenyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxylate” is not available in the sources I found.

Future Directions

Pyrrolopyrazine derivatives, due to their wide range of biological activities, are an attractive scaffold for drug discovery research. Future research could focus on synthesizing new pyrrolopyrazine derivatives, including “Ethyl 8-oxo-6-phenyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxylate”, and studying their biological activities and mechanisms of